Cas no 81215-63-6 (N'-[(3E)-5-methyl-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide)

• Product Name: N'-[(3E)-5-methyl-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide
• CAS No: 81215-63-6
• MF: C₂₃H₂₅N₅O₅
• MW: 451.475105047226
• CID: 1802847
• PubChem ID: 135537772
• Update Time: 2025-04-21

N'-[(3E)-5-methyl-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(3E)-5-methyl-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide
• N-[[5-methyl-2-oxo-1-(piperidin-1-ylmethyl)indol-3-ylidene]amino]-2-(4-nitrophenoxy)acetamide
• 81215-63-6
• Acetic acid, (4-nitrophenoxy)-, (1,2-dihydro-5-methyl-2-oxo-1-(1-piperidinylmethyl)-3H-indol-3-ylidene)hydrazide
• BRN 6022824

• Inchi： 1S/C23H25N5O5/c1-16-5-10-20-19(13-16)22(23(30)27(20)15-26-11-3-2-4-12-26)25-24-21(29)14-33-18-8-6-17(7-9-18)28(31)32/h5-10,13,30H,2-4,11-12,14-15H2,1H3/b25-24+
• InChI Key： LHGVVGXDJHUFDB-OCOZRVBESA-N
• SMILES： OC1=C(C2C=C(C)C=CC=2N1CN1CCCCC1)/N=N/C(COC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 451.18556891g/mol
• Monoisotopic Mass: 451.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 125Ų